Disperse Blue 58
Description
Historical Trajectories and Evolution of Disperse Dye Chemistry for Synthetic Materials
The development of disperse dyes is intrinsically linked to the advent of synthetic fibers. In the early 20th century, the emergence of cellulose (B213188) acetate (B1210297), a hydrophobic fiber, necessitated the creation of a new class of dyes. wikipedia.orgresearchgate.networdpress.com Traditional water-soluble dyes were ineffective as they lacked affinity for such materials. This challenge led to the invention of disperse dyes in 1923-1924. wikipedia.orgresearchgate.net These non-ionic dyes, characterized by their poor solubility in water, could be applied as a fine aqueous dispersion. wordpress.comhermetachem.com
Initially known as acetate dyes, their application expanded with the proliferation of other synthetic fibers like polyester (B1180765), nylon, and acrylics. researchgate.networdpress.com The 1950s, in particular, saw a surge in disperse dye research and development, driven by the commercial growth of polyester fiber. colorfuldyes.comp2infohouse.org This period focused on modifying existing structures, primarily based on amino-naphthoquinone and azo compounds, to enhance properties such as sublimation and light fastness. p2infohouse.orgworlddyevariety.com Over time, the focus shifted towards creating dyes with higher molecular complexity to achieve better fastness, though this often came at the cost of dyeing efficiency. researchgate.net
Current Research Landscape and Emerging Challenges in Disperse Blue Dye Studies
Contemporary research on disperse blue dyes is multifaceted, addressing both performance and environmental concerns. A significant challenge lies in developing dyes with high wet fastness and tinctorial strength, particularly for modern fabrics like polyester microfibers which require higher dye concentrations. p2infohouse.org Traditional anthraquinone-based blue dyes, while offering bright shades, often exhibit poor wet fastness and are economically and environmentally costly to produce. p2infohouse.orgresearchgate.net
Consequently, a major research thrust is the synthesis of novel, high-performance disperse dyes. This includes the development of alkali-clearable dyes to reduce heavy metal salts in effluent and the exploration of new chromophoric systems to replace or improve upon traditional anthraquinone (B42736) and azo structures. p2infohouse.orgresearchgate.net Furthermore, there is a growing emphasis on creating more environmentally friendly dyeing processes. This includes the development of dispersant-free dyeing systems and the use of techniques like microwave and ultrasound energy to improve dye uptake and reduce wastewater contamination. researchgate.netnih.gov The study of dye degradation and removal from textile effluents is another critical area of research. iwaponline.comgrafiati.com
Significance of Investigating Disperse Blue 58 within Contemporary Chemical Science
Disperse Blue 58, belonging to the amino-naphthoquinone class, serves as a pertinent subject for investigation within modern chemical science. worlddyevariety.com Its specific chemical structure and properties make it a relevant case study for understanding the broader challenges and research directions in disperse dye chemistry. Research on Disperse Blue 58 can provide insights into the structure-property relationships that govern the performance of amino-naphthoquinone dyes.
Studying its dyeing characteristics on various synthetic fibers, such as acetate and polyester, allows for a deeper understanding of dye-fiber interactions at a molecular level. worlddyevariety.com Investigations into its solubility and behavior in different solvent systems are also crucial for optimizing dyeing processes and developing more efficient and sustainable application methods. worlddyevariety.com Furthermore, as part of the broader class of disperse dyes, understanding the environmental fate and potential for degradation of Disperse Blue 58 is essential for developing greener and safer chemical products and processes.
Chemical and Physical Properties of Disperse Blue 58
| Property | Value |
| CAS Number | 12222-76-3 worlddyevariety.comchemsrc.comchemnet.com |
| Molecular Formula | C₁₀H₇BrN₂O₂ worlddyevariety.com |
| Molecular Weight | 267.07 g/mol worlddyevariety.com |
| Chemical Class | Amino-naphthoquinone worlddyevariety.comworlddyevariety.com |
| Appearance | Navy powder worlddyevariety.com |
Spectroscopic Data
Solubility Profile
| Solvent | Solubility |
| Water | Very low solubility wordpress.comhermetachem.com |
| Acetone | Soluble worlddyevariety.com |
| Ethanol | Soluble worlddyevariety.com |
| Benzene (B151609) | Slightly soluble worlddyevariety.com |
| Carbon Tetrachloride | Slightly soluble worlddyevariety.com |
| Ethyl Glycol | Soluble worlddyevariety.com |
Properties
CAS No. |
12222-76-3 |
|---|---|
Molecular Formula |
Ba3N2 |
Origin of Product |
United States |
Advanced Synthetic Methodologies and Chemical Modifications of Disperse Blue 58
Novel Synthetic Routes for Disperse Blue Dye Derivatives
Recent research has focused on developing more efficient and environmentally friendly methods for synthesizing disperse dyes. These approaches offer significant advantages over traditional techniques, including reduced reaction times and increased yields.
Microwave-Assisted Synthesis Techniques for Enhanced Productivity
Microwave irradiation has emerged as a powerful tool in organic synthesis, offering rapid and uniform heating that can significantly accelerate reaction rates. sciencepublishinggroup.comdntb.gov.ua In the synthesis of disperse dyes, microwave-assisted methods have been shown to produce new dyes in minutes with higher productivity compared to conventional heating methods that can take hours. dntb.gov.uanih.gov For instance, the one-pot synthesis of 4-hydroxyphenylazopyrazopyrazolopyrimidine disperse dyes was successfully achieved using microwave irradiation as the energy source. sciencepublishinggroup.com This technique not only shortens reaction times but is also considered an environmentally friendly approach due to its energy efficiency. sciencepublishinggroup.comdntb.gov.ua
Table 1: Comparison of Microwave-Assisted vs. Conventional Synthesis
| Feature | Microwave-Assisted Synthesis | Conventional Synthesis |
|---|---|---|
| Reaction Time | Minutes nih.gov | Hours nih.gov |
| Productivity | High dntb.gov.uanih.gov | Lower dntb.gov.uanih.gov |
| Energy Consumption | Lower sciencepublishinggroup.com | Higher sciencepublishinggroup.com |
| Environmental Impact | More eco-friendly dntb.gov.ua | Less eco-friendly dntb.gov.ua |
Ultrasound-Mediated Synthetic Approaches for Disperse Blue Dyes
Ultrasound technology presents another innovative approach to chemical synthesis and dyeing processes. The application of ultrasonic energy can improve the dyeing of polyester (B1180765) fabrics with disperse dyes by modifying the fabric's surface. nih.gov This method is particularly noted for its ability to enhance dyeing efficiency at lower temperatures. For example, ultrasonic-assisted dyeing of polyester fabrics at 80°C has shown a significantly higher color depth compared to traditional methods conducted at 100°C. nih.gov The mechanism behind this enhancement involves the dispersion of dye molecules, breaking up aggregates, and increasing the diffusion of the dye into the fiber structure through cavitation. sdc.org.uk Studies on Disperse Blue 79 have demonstrated that ultrasound can increase the dye diffusion coefficient by 30%, leading to a 20% reduction in dyeing time. researchgate.net
Synthesis of Disperse Blue Analogs from Enaminone and Pyrazolopyrimidine Precursors
Enaminones and pyrazolopyrimidines are valuable intermediates in the synthesis of novel azo disperse dyes. nih.govajol.info The synthesis of disperse dyes from enaminones involves their condensation with reagents like dimethylformamide dimethylacetal (DMFDMA), followed by coupling with a diazonium salt. mdpi.com For example, novel disperse azo dyes were synthesized with high yields by reacting 1-(3-aryl)-3-(dimethylamino)prop-2-en-1-one derivatives with the diazonium salt of para-chloroaniline. mdpi.com
Pyrazolopyrimidine derivatives are also key precursors. A series of new monoazo disperse dyes containing pyrazolopyrimidine moieties have been synthesized by coupling malononitrile (B47326) or 3-aminocrotononitrile (B73559) with 4-hydroxy-benzenediazonium chloride. The resulting products are then reacted with other intermediates to form the final dye molecules. researchgate.net These synthetic strategies allow for the creation of a diverse range of dye structures with varied shades and properties. researchgate.netmdpi.com
Development of Thiophene-Based Disperse Blue Dyes
Thiophene-based azo dyes are a significant class of disperse dyes known for their bright shades and good dyeing properties. sapub.org The thiophene (B33073) ring contributes to a color-deepening effect and the small molecular structure can lead to better dyeability. sapub.org The synthesis of these dyes often involves the Gewald reaction to create aminothiophene derivatives, which are then diazotized and coupled with various components. sapub.org For instance, new bis-hetaryl monoazo dyes with grey to blue shades have been synthesized from diazotized phenatidinyl-5-amino-thiophene derivatives. sapub.org These thiophene-based dyes have demonstrated good light fastness and excellent sublimation fastness when applied to polyester fibers. sapub.org
Structural Modification Strategies for Tailored Performance
Modifying the chemical structure of disperse dyes is a key strategy for improving their performance characteristics, such as thermal stability and fastness properties.
Enhancement of Thermal Stability and Sublimation Fastness in Disperse Blue Dyes
Thermal stability is a critical property for disperse dyes, especially for applications involving high-temperature dyeing processes. Researchers have explored various structural modifications to enhance this property. For example, introducing specific functional groups into the dye molecule can improve its thermal resistance. A study on new pyrrole (B145914) derivatives designed as blue colorants showed that the synthesized compounds exhibited thermal decomposition temperatures (Td) at 279 °C and 282 °C, which were over 19 °C higher than the commercial Disperse Blue 359 (Td = 260 °C). mdpi.com
Excellent sublimation fastness is another crucial requirement for high-quality polyester dyeing. Thiophene-containing azo dyes have been noted for their excellent sublimation fastness. sapub.org The inherent properties of the thiophene ring, combined with other structural features, contribute to this desirable characteristic. sapub.org Similarly, certain azo disperse dyes based on N-arylmaleimides coupled with diazotized 2-aminothiophene derivatives have shown excellent washing, rubbing, perspiration, and sublimation fastness on polyester fabric. tubitak.gov.tr
Table 2: Chemical Compounds Mentioned
| Compound Name |
|---|
| Disperse Blue 58 |
| Disperse Blue 79 |
| Disperse Blue 359 |
| 4-hydroxyphenylazopyrazopyrazolopyrimidine |
| 1-(3-aryl)-3-(dimethylamino)prop-2-en-1-one |
| para-chloroaniline |
| malononitrile |
| 3-aminocrotononitrile |
| 4-hydroxy-benzenediazonium chloride |
| phenatidinyl-5-amino-thiophene |
| 2-aminothiophene |
| N-arylmaleimides |
| 2-(3-cyano-4-(4-(dibutylamino)phenyl)-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene)malononitrile (BAPCP) |
| 2-(3-cyano-4-(4-(dihexylamino)phenyl)-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene)malononitrile (HAPCP) |
Strategies for Improving Color Strength and Dye Uptake on Synthetic Substrates
The efficiency of the dyeing process, particularly concerning color strength (K/S) and dye uptake, is a paramount concern in the textile industry. For Disperse Blue 58 and its derivatives, various strategies have been explored to enhance their performance on synthetic fibers like polyester.
One primary approach involves the optimization of dyeing conditions. High-temperature dyeing, typically around 130°C, has been shown to significantly increase the color strength of disperse dyes on polyester fabrics compared to lower temperatures. mdpi.commdpi.com This is attributed to the increased kinetic energy of the dye molecules and the swelling of polyester fibers at elevated temperatures, which facilitates deeper penetration of the dye into the fiber matrix. mdpi.comresearchgate.net The use of carriers, which are swelling agents for polyester, can also improve dye uptake at lower temperatures by opening up the fiber structure. researchgate.net However, the industry is increasingly moving towards carrier-free, high-temperature methods to reduce environmental impact. mdpi.comresearchgate.net
Microwave and ultrasound technologies have emerged as promising green alternatives to conventional heating methods. mdpi.commdpi.com Microwave irradiation offers rapid and uniform heating, which can accelerate dyeing processes and improve dye fixation. mdpi.commdpi.com Similarly, ultrasound energy can enhance dye uptake by modifying the fabric surface and promoting dye dispersion. mdpi.commdpi.com Studies have shown that dyeing with ultrasound at lower temperatures (e.g., 80°C) can achieve color strength comparable to or even exceeding that of traditional methods at higher temperatures (e.g., 100°C). mdpi.com
The following table summarizes the impact of different dyeing methods on the color strength of disperse dyes on polyester:
| Dyeing Method | Temperature | Color Strength (K/S) | Reference |
| Conventional | 100 °C | 4.47 | mdpi.com |
| Ultrasound-assisted | 80 °C | 9.07 | mdpi.com |
| Low Temperature | Varies | 3.46 - 12.21 | mdpi.com |
| High Temperature | 130 °C | 12.63 - 19.38 | mdpi.com |
Modifications for Advanced Color Fastness Properties (Light, Washing, Rubbing, Perspiration)
Achieving high color fastness is essential for the longevity and quality of dyed textiles. Disperse dyes, including derivatives of Disperse Blue 58, are often modified to improve their resistance to various environmental factors. google.com
Light Fastness: The ability of a dye to resist fading upon exposure to light is a critical property. The chemical structure of the dye is a primary determinant of its light fastness. mdpi.com The introduction of electron-withdrawing groups, such as bromine, chlorine, or nitro groups, into the diazonium component of azo disperse dyes has been shown to increase light fastness. mdpi.com Conversely, electron-donating groups like methyl groups can lead to a reduction in light fastness. mdpi.com Post-treatment of dyed fabrics with nanoparticles like zinc oxide (ZnO) or titanium dioxide (TiO2) has also been demonstrated to significantly improve light fastness. mdpi.comresearchgate.net
Washing Fastness: This property relates to the resistance of the dye to removal during washing. Efficient removal of surface dye after dyeing through a process called reduction clearing is crucial for good washing fastness. sci-hub.ru The molecular size of the dye and the presence of groups that enhance its affinity for the fiber contribute to better wash fastness. sci-hub.ru Novel dye structures have been developed that exhibit excellent washing fastness. google.comsapub.org
Rubbing Fastness: Rubbing fastness, or crocking, refers to the transfer of color from the fabric surface to another surface by rubbing. china-dyestuff.com It is influenced by the amount of unfixed dye on the fiber surface. china-dyestuff.com Proper after-treatment, including thorough washing, is essential to remove loose dye particles and improve rubbing fastness. china-dyestuff.com Interestingly, rubbing fastness is not directly dependent on the sublimation fastness of the dye but rather on its thermo-bleeding properties. kayakuth.co.th
Perspiration Fastness: This measures the dye's resistance to color change or transfer when exposed to simulated perspiration. Dyes with good fastness to washing generally exhibit good perspiration fastness as well. google.comsapub.org The development of new dye structures has led to excellent perspiration fastness properties. google.comsapub.org
The table below provides a general overview of the fastness ratings for modified disperse dyes:
| Fastness Property | Rating | Reference |
| Light Fastness | Moderate to Excellent (3-6) | mdpi.comhnykimya.com |
| Washing Fastness | Very Good to Excellent (4-5) | mdpi.comgoogle.comhnykimya.com |
| Rubbing Fastness | Good to Excellent (4-5) | sapub.orghnykimya.com |
| Perspiration Fastness | Very Good to Excellent (4-5) | mdpi.comgoogle.comsapub.org |
Integration of Nanomaterials during Disperse Blue Dye Synthesis
The integration of nanomaterials into dye synthesis represents a cutting-edge approach to developing high-performance textiles with multifunctional properties.
In-situ Formation of Dye-Nanoparticle Composites
In-situ synthesis involves the formation of nanoparticles directly within the polymer matrix or dyeing medium. rsc.org This method offers several advantages over ex-situ blending, including more homogeneous dispersion of nanoparticles and enhanced control over particle size and geometry. rsc.org
Environmental Fate and Remediation of Disperse Blue 58
Degradation Mechanisms of Disperse Blue Dyes in Environmental Systems
The environmental persistence of disperse dyes, including Disperse Blue 58, has prompted extensive research into their degradation mechanisms. These dyes are often released into aquatic environments through textile industry effluents. Understanding how they break down is crucial for developing effective remediation strategies. The primary degradation pathways involve photodegradation, where light energy drives chemical reactions that break down the complex dye molecules.
Photodegradation Studies
Photodegradation is a key process in the natural attenuation of disperse dyes. It involves the absorption of light by the dye molecule or a photocatalyst, leading to a series of reactions that can ultimately mineralize the dye into simpler, less harmful compounds like carbon dioxide and water. doi.org
Metal oxide nanomaterials, particularly titanium dioxide (TiO₂), have been extensively studied for their photocatalytic activity in degrading organic pollutants, including disperse dyes. iitm.ac.inacs.org The general mechanism involves the excitation of the semiconductor photocatalyst upon irradiation with photons of sufficient energy. mdpi.com This creates electron-hole pairs. mdpi.com These charge carriers can then migrate to the catalyst surface and initiate redox reactions. mdpi.com
In the context of Disperse Blue dyes, TiO₂ nanoparticles, often in the anatase crystalline form, have shown significant photocatalytic efficacy. researchgate.net The process begins with the adsorption of the dye molecules onto the surface of the TiO₂ particles. mdpi.com When illuminated, typically with UV light, the TiO₂ generates electron-hole pairs. nih.gov The photogenerated holes in the valence band can directly oxidize the dye molecules. nih.gov Simultaneously, electrons in the conduction band can react with adsorbed oxygen to produce superoxide (B77818) radicals, which are also highly reactive and contribute to the degradation of the dye. mdpi.comnih.gov
Research has shown that modifications to the TiO₂, such as doping with other elements, can enhance its photocatalytic activity. For instance, nitrogen-doping of TiO₂ nanoparticles has been found to improve their performance under both UV and visible light. mdpi.com The presence of a disperse blue dye can even act as a sensitizer, facilitating the separation of electron-hole pairs and thereby boosting the photocatalytic efficiency of the N-doped TiO₂. mdpi.com
The degradation kinetics of Disperse Blue dyes are significantly influenced by the wavelength of the irradiating light. mdpi.com UV irradiation is generally more effective for wide-bandgap photocatalysts like TiO₂. acs.org Studies on various disperse dyes have demonstrated that degradation rates are often higher under UV light compared to visible light. mdpi.commdpi.com
For example, in one study, the photocatalytic degradation of a related blue dye was found to be twice as high under UV illumination compared to sunlight. nih.gov The degradation process often follows pseudo-first-order kinetics. mdpi.com The rate of degradation is dependent on several factors, including the initial dye concentration, pH of the solution, and the intensity of the light source. mdpi.com
The use of sensitizers can enhance degradation under visible light. mdpi.com Dye sensitization can promote the electronic transition in the photocatalyst, improving its activity under visible light irradiation. mdpi.com For instance, PET filaments coated with dye-sensitized N-doped TiO₂ nanoparticles showed different degradation rates for a target dye under UV and visible light, highlighting the complex interplay between the dye, catalyst, and light source. mdpi.com
Interactive Data Table: Degradation Rates under Different Light Conditions
| Photocatalyst System | Light Source | Degradation Rate (%) | Time (min) | Reference |
| N-doped TiO₂ with Disperse Blue Dye (S1-P) | UV | 96.2 | 60 | mdpi.com |
| N-doped TiO₂ without Disperse Blue Dye (S2-P) | UV | 92.8 | 60 | mdpi.com |
| N-doped TiO₂ with Disperse Blue Dye (S1-P) | Visible Light | 84.7 | 60 | mdpi.com |
| N-doped TiO₂ without Disperse Blue Dye (S2-P) | Visible Light | 89.4 | 60 | mdpi.com |
| Turquoise Blue Dye with AC/TiO₂ | Visible Light | 38.5 | 360 | taylors.edu.my |
| Turquoise Blue Dye with AC/TiO₂ | UV Light | 86.4 | 360 | taylors.edu.my |
The photo-oxidation of disperse dyes is primarily driven by the action of reactive oxygen species (ROS). mdpi.comnih.gov These highly reactive chemical species are generated during the photocatalytic process and are responsible for the breakdown of the complex dye molecules. nih.gov The most important ROS in this context are hydroxyl radicals (•OH) and superoxide radicals (O₂•⁻). mdpi.comnih.gov
Hydroxyl radicals are powerful, non-selective oxidizing agents that can attack and degrade a wide range of organic pollutants. mdpi.com They are typically formed when the photogenerated holes in the valence band of the photocatalyst react with water molecules or hydroxide (B78521) ions adsorbed on the catalyst surface. nih.govnih.gov
Superoxide radicals are formed when the photogenerated electrons in the conduction band react with molecular oxygen. mdpi.com These radicals can also contribute to the degradation of the dye, either directly or by participating in further reactions that generate other reactive species. mdpi.com
Studies have confirmed the crucial role of these radicals in the degradation process. For instance, trapping experiments have shown that holes (h⁺) can be the decisive radical species in the photocatalytic degradation of dyes, with hydroxyl and superoxide radicals playing a subordinate role in some systems. mdpi.commdpi.com The generation and activity of these radicals are key to the mineralization of the dye into harmless end-products like CO₂ and H₂O. nih.gov
In some cases, the dye molecule itself can act as a photosensitizer, initiating its own degradation. nih.gov This process is known as self-sensitized photooxidation. Upon absorbing light, the dye molecule is excited to a higher energy state. nih.govmdpi.com This excited dye molecule can then transfer energy to molecular oxygen, generating singlet oxygen, another reactive oxygen species capable of oxidizing the dye. nih.gov
Alternatively, the excited dye can inject an electron into the conduction band of a semiconductor photocatalyst, if present, leading to the formation of superoxide radicals. mdpi.com This process is particularly relevant under visible light irradiation, where the photocatalyst itself may not be able to absorb the light energy efficiently. mdpi.com The discoloration of dye solutions under visible or solar light can be partly explained by this self-sensitizing photooxidation mechanism. nih.gov
The complete degradation of a complex dye molecule like Disperse Blue 58 proceeds through a series of intermediate products. Identifying these intermediates is crucial for understanding the degradation pathway and ensuring that no toxic byproducts are formed. researchgate.net
The degradation process typically involves the breakdown of the chromophoric group of the dye, which is responsible for its color. researchgate.net This initial step leads to the decolorization of the wastewater. However, the resulting intermediates may still be organic compounds that require further oxidation.
The degradation pathway can involve several steps, such as N-de-methylation, hydroxylation of the aromatic ring, and cleavage of the aromatic rings. researchgate.net These reactions lead to the formation of smaller, lower molecular weight organic acids. researchgate.net Ultimately, complete mineralization results in the conversion of these intermediates into carbon dioxide, water, and inorganic ions. doi.org The specific degradation pathway can be influenced by various factors, including the type of photocatalyst used, the reaction conditions, and the specific structure of the dye molecule. researchgate.net
Self-Sensitizing Photooxidation Processes
Electrochemical Degradation Pathways
Electrochemical oxidation has emerged as a promising method for the degradation of persistent organic pollutants like Disperse Blue 58. This technique involves the generation of powerful oxidizing species at an anode surface, leading to the breakdown of the dye molecule.
The choice of electrode material is a critical factor in the efficiency of electrochemical oxidation. Different materials exhibit varying levels of catalytic activity and stability.
Graphite (B72142) electrodes have been investigated for the decolorization of disperse dyes. chemrxiv.org In one study, graphite electrodes were used to decolorize a solution containing a disperse blue dye, demonstrating the material's effectiveness. tuiasi.ro The process relies on the generation of oxidizing agents, and the anode material plays a crucial role in this generation. tandfonline.com Electrodes with high oxygen evolution overpotential, such as tin dioxide (SnO₂), lead dioxide (PbO₂), and boron-doped diamond (BDD), are often preferred as they promote the formation of hydroxyl radicals, which are highly effective in degrading organic pollutants. mdpi.comnih.gov Conversely, materials with low oxygen evolution overpotential, like iridium dioxide (IrO₂), ruthenium dioxide (RuO₂), platinum (Pt), and graphite, are effective at lower current densities. mdpi.com
Studies on other disperse dyes, such as Disperse Blue 3, have shown high discoloration efficiency with both aluminum (Al) and iron (Fe) electrodes. For Disperse Blue 79, a Ti/Pt-Ir anode showed good performance in pollutant removal. researchgate.net The efficiency of mixed metal oxide (MMO) anodes, such as Ti/TiO₂-RuO₂ and Ti/TiO₂-RhOₓ, has also been explored for the electrochemical oxidation of disperse dyes. researchgate.net
The efficiency of electrochemical decolorization is significantly influenced by several operational parameters.
Current Density: An increase in current density generally leads to a higher rate of pollutant removal. mdpi.com For a disperse blue dye, decolorization efficiency was observed to increase with higher current density. tuiasi.ro However, for Disperse Blue 3, while the dissolving rate of Al and Fe electrodes increased at high densities, the effect on the final total dye removal was less pronounced.
Electrolyte Concentration: The presence of a supporting electrolyte, such as sodium chloride (NaCl) or sodium sulfate (B86663) (Na₂SO₄), is crucial for improving the ionic strength and conductivity of the solution. nih.gov For a disperse blue dye, increasing the NaCl concentration enhanced decolorization efficiency. tuiasi.ro In the case of Disperse Blue 3, conductivity was a key parameter investigated. The presence of chloride ions can lead to the formation of active chlorine species, which contribute to the degradation process. nih.gov
pH: The initial pH of the solution can have a complex effect on decolorization. For one disperse blue dye, the maximum efficiency was achieved at a neutral pH of 7, with lower efficiency in both acidic (pH 4) and alkaline (pH 9) conditions. tuiasi.ro In another study, a decrease in color removal was observed as the pH increased from 4 to 9. chemrxiv.org For Disperse Blue 3, the optimal initial pH was found to be 5.
Initial Dye Concentration: Higher initial dye concentrations generally lead to a decrease in decolorization efficiency. tuiasi.ro This is because at higher concentrations, more organic molecules can cover the anode surface, which may hinder the production of hydroxyl radicals. chemrxiv.org
Temperature: Temperature can have a dual effect. It can increase the rate of oxidation but may also lead to the decomposition of the oxidizing species. tuiasi.ro For a disperse blue dye, increasing the temperature from 28 to 50°C led to an increase in decolorization efficiency, particularly at lower dye concentrations. tuiasi.ro
Interactive Table: Effect of Operational Parameters on Disperse Dye Decolorization
| Parameter | Disperse Blue 1 chemrxiv.orgtuiasi.ro | Disperse Blue 3 | General Trend |
| Current Density | Increased efficiency | Increased electrode dissolution | Higher density generally increases removal rate |
| Electrolyte Conc. | Increased efficiency (NaCl) | Investigated (Conductivity) | Enhances conductivity and removal |
| pH | Optimal at pH 7 | Optimal at pH 5 | Effect varies with dye and system |
| Initial Dye Conc. | Decreased efficiency | Decreased efficiency | Higher concentration reduces efficiency |
| Temperature | Increased efficiency | Not specified | Can increase oxidation rate |
Electrochemical Oxidation Using Various Electrode Materials (e.g., Graphite, Ti-Al)
Biodegradation and Biotransformation Research
Biological methods, utilizing microorganisms and their enzymes, offer an environmentally friendly and cost-effective alternative for the remediation of dye-contaminated wastewater. researchgate.net
A wide variety of microorganisms have been shown to decolorize and degrade synthetic dyes.
Bacterial Degradation: Numerous bacterial strains have been identified for their ability to decolorize dyes, including species of Bacillus, Pseudomonas, Aeromonas, and Alcaligenes. researchgate.netpantareiwater.com Bacteria are often favored due to their rapid growth and ability to survive in harsh conditions. frontiersin.org For instance, Rhodocyclus gelatinosus XL-1 has been shown to effectively decolorize reactive brilliant blue. frontiersin.org
Fungal Degradation: Fungi, particularly white-rot fungi, are highly efficient in degrading a broad spectrum of dyes due to their production of extracellular enzymes. pantareiwater.com Genera such as Phanerochaete, Pleurotus, and Aspergillus have been successfully used for dye decolorization. researchgate.netfrontiersin.org Fungi can metabolize complex contaminants by using other carbon sources. tandfonline.com
Microbial consortia, containing a mix of different microbial species, often exhibit higher degradation efficiency due to synergistic metabolic activities. openbiotechnologyjournal.com
The biological degradation of dyes is primarily an enzymatic process involving several key oxidoreductase enzymes. nih.gov
Azoreductases: These enzymes are highly specific for the reductive cleavage of azo bonds (-N=N-), which are characteristic of azo dyes. nih.govmdpi.com This process typically occurs under anaerobic conditions and results in the formation of aromatic amines. frontiersin.orgmdpi.com
Laccases: Laccases are multi-copper oxidases that can non-specifically degrade a wide range of phenolic compounds, including dyes. mdpi.com They act on the phenolic group of the dye through a free-radical mechanism, which can be advantageous as it may generate fewer toxic aromatic amines. mdpi.com
Peroxidases: This group of enzymes, which includes lignin (B12514952) peroxidase and manganese peroxidase, catalyzes oxidation reactions in the presence of hydrogen peroxide. mdpi.com They have a broad substrate specificity and are effective in degrading complex aromatic pollutants. mdpi.com
The combined action of these enzymes, often found in microbial consortia, can lead to the complete mineralization of dye molecules. frontiersin.org
For the complete mineralization of many dyes, particularly azo dyes, a sequential anaerobic-aerobic treatment process is often necessary. bioline.org.br
The initial anaerobic stage is crucial for the reductive cleavage of the dye's chromophore, leading to decolorization and the formation of aromatic amines. bioline.org.brmdpi.com This step is often facilitated by azoreductases. mdpi.com However, the resulting aromatic amines can be toxic and require further treatment. frontiersin.org
The subsequent aerobic stage is designed to degrade these aromatic amines into simpler, non-toxic compounds like carbon dioxide and water. bioline.org.brmdpi.com This two-step process has been shown to be effective for the treatment of various dyes, including Disperse Blue 79. bioline.org.br The integration of anaerobic and aerobic conditions, for example by using oxygen-tolerant anaerobic granular sludge combined with aerobic enrichment cultures, has shown potential for the complete biodegradation of azo dyes. nih.gov
Identification of Biodegradation Intermediates and Proposed Pathways
The biodegradation of azo dyes like Disperse Blue 58 is a complex process that involves the breaking down of the dye molecule into smaller, less harmful compounds. A key step in this process is the reductive cleavage of the azo bond (-N=N-), which is characteristic of this class of dyes. This initial step results in the formation of various aromatic amines.
For instance, studies on the degradation of Disperse Blue 79, a related anthraquinone (B42736) dye, have provided insights into potential breakdown pathways that may be similar for Disperse Blue 58. Research has shown that the asymmetric cleavage of the azo-bond can lead to the formation of intermediates such as hydrazine. researchgate.net Subsequent steps can involve the removal of bromine and nitro groups, leading to the formation of compounds like dinitrobenzene. researchgate.net Another study on Disperse Blue 79 identified 2-bromo-4,6-dinitroaniline (B162937) as a reduction product. researchgate.net
Further degradation of these initial aromatic amines can occur through oxidation. researchgate.net This can lead to the formation of nitrobenzene, which can then be further broken down. researchgate.netmdpi.com The degradation pathway can also involve hydroxylation and carboxylation, ultimately leading to the formation of simpler, non-toxic compounds like benzene (B151609), naphthalene, and 4-hydroxyphenethyl alcohol. researchgate.net The complete mineralization of the dye results in the formation of carbon dioxide and water. tandfonline.com
It is important to note that the specific intermediates and the exact degradation pathway can vary depending on the microorganism involved and the environmental conditions. For example, the degradation of Disperse Blue 79 by Bacillus fusiformis KMK5 resulted in a pathway that was distinct from those observed through chemical reduction or other microbial processes. researchgate.net
Factors Influencing Microbial Activity in Disperse Blue Dye Degradation
The efficiency of microbial degradation of disperse blue dyes is influenced by a multitude of environmental and operational factors. Optimizing these parameters is crucial for achieving high degradation rates in bioremediation processes. openbiotechnologyjournal.com
Key factors include:
pH: The pH of the environment significantly affects microbial growth and enzyme activity. For many bacteria, the optimal pH for dye degradation is in the neutral to slightly alkaline range (pH 6.0 to 10.0). ijcmas.com For example, Klebsiella pneumoniae showed maximum degradation of a disperse blue dye at pH 7. researchgate.net
Temperature: Temperature influences microbial metabolism and growth rates. While some microorganisms can degrade dyes over a range of temperatures, there is typically an optimal temperature for maximum efficiency. For Klebsiella pneumoniae, the optimal temperature for dye degradation was found to be 37°C. researchgate.net
Initial Dye Concentration: The concentration of the dye can impact microbial activity. While a certain concentration is needed for the microbes to produce the necessary enzymes, very high concentrations can be toxic and inhibit microbial growth, thereby reducing the degradation rate. uminho.pt
Nutrient Availability: The presence of carbon and nitrogen sources is essential for microbial growth and the production of enzymes required for dye degradation. ijcmas.comuminho.pt Glucose is often reported as an effective carbon source that can enhance dye degradation. uminho.pt
Aeration and Agitation: The availability of oxygen is a critical factor. Anaerobic conditions are often required for the initial reductive cleavage of the azo bond, while subsequent degradation of the resulting aromatic amines is typically an aerobic process. openbiotechnologyjournal.com Agitation helps to ensure proper mixing and oxygen supply in aerobic stages. uminho.pt
Microbial Consortium: In many cases, a mixed culture of microorganisms (a consortium) can be more effective at degrading complex dye molecules than a single microbial species. tandfonline.com This is because different species may have complementary enzymatic capabilities.
Advanced Remediation Technologies for Disperse Blue 58 Contamination
Adsorption Technologies and Materials Science
Development of Novel Adsorbents
The development of effective and low-cost adsorbents is a major focus in the remediation of water contaminated with dyes like Disperse Blue 58. While activated carbon is a widely used adsorbent, research is ongoing to find more efficient and economical alternatives. Novel adsorbents being explored include:
Modified Magnetite Nanoparticles: Superparamagnetic iron oxide nanoparticles (SPIONs), such as magnetite (Fe3O4), are promising due to their high surface area-to-volume ratio and ease of separation from water using a magnetic field. mdpi.comacs.org Their surface can be modified with surfactants like cetyltrimethylammonium bromide (CTAB) or polymers like polyvinyl alcohol to enhance their adsorption capacity for disperse dyes. mdpi.com
Polymer Composites: Combining polymers with other materials can create effective adsorbents. researchgate.net For example, polymer-clay nanocomposites have shown improved adsorption capacity and regeneration potential compared to individual components. researchgate.netsemanticscholar.org Chitosan, a biopolymer, has been used to create composites with nanoclay for the removal of reactive dyes. researchgate.net
Laponite® Nanoclay: Laponite, a synthetic clay, has a layered structure and can swell in water, making it a good candidate for adsorbing dyes. mdpi.com Its high surface area and ability to form hydrogels contribute to its adsorption capabilities. mdpi.com
Hydroxyapatite: Hydroxyapatite, a calcium phosphate-based material, is another potential adsorbent being investigated for its ability to remove contaminants from water. mdpi.com
Zeolites: Zeolites are porous aluminosilicate (B74896) minerals that can be used as adsorbents. Zeolites derived from industrial byproducts like cenospheres have been shown to be effective in removing disperse dyes from textile mill effluent. iwaponline.com
Adsorption Isotherms and Kinetic Modeling
To understand and optimize the adsorption process, researchers use adsorption isotherms and kinetic models.
Adsorption Isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the adsorbent at a constant temperature. mdpi.com Common isotherm models include:
Langmuir Isotherm: This model assumes that adsorption occurs at specific homogeneous sites on the adsorbent surface, forming a monolayer. mdpi.comslideshare.net It is often a good fit for the adsorption of disperse dyes onto various adsorbents, including activated carbon and zeolites. iwaponline.comsphinxsai.com
Freundlich Isotherm: This empirical model is used to describe adsorption on heterogeneous surfaces with a non-uniform distribution of adsorption heat and affinities. slideshare.netajol.info
Interactive Table: Comparison of Langmuir and Freundlich Isotherm Models
| Feature | Langmuir Model | Freundlich Model |
|---|---|---|
| Adsorption Surface | Homogeneous | Heterogeneous |
| Adsorption Layer | Monolayer | Multilayer |
| Adsorption Sites | All sites have equal affinity for the adsorbate | Adsorption energy varies with surface coverage |
| Interaction | No interaction between adsorbed molecules | Interaction between adsorbed molecules |
| Key Parameters | q_m (maximum adsorption capacity), K_L (Langmuir constant) | K_F (Freundlich constant related to capacity), n (adsorption intensity) |
Kinetic Modeling describes the rate of dye uptake by the adsorbent. This helps in understanding the mechanism of adsorption. Common kinetic models include:
Pseudo-First-Order Kinetics: This model suggests that the rate of adsorption is proportional to the number of unoccupied sites. researchgate.net It often describes the initial stages of adsorption.
Pseudo-Second-Order Kinetics: This model assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.netmdpi.com Many studies have found that the adsorption of disperse dyes follows this model well. mdpi.comiwaponline.comicontrolpollution.com
Optimization of Adsorption Parameters
The efficiency of dye removal by adsorption is highly dependent on several operational parameters. Optimizing these factors is crucial for maximizing the removal of Disperse Blue 58 from wastewater. iwaponline.com
Interactive Table: Key Parameters for Optimizing Disperse Blue 58 Adsorption
| Parameter | Effect on Adsorption | Typical Optimized Conditions |
|---|---|---|
| Contact Time | Adsorption increases with time until equilibrium is reached. | The time required to reach equilibrium varies depending on the adsorbent and initial dye concentration. For some systems, it can be as short as 10 minutes , while for others it may be an hour or more sphinxsai.combiointerfaceresearch.com. |
| Adsorbent Dosage | Increasing the adsorbent dose generally increases the percentage of dye removal due to the availability of more active sites. | An optimal dosage exists beyond which the increase in removal efficiency is not significant. For example, studies have investigated dosages ranging from 0.2 to 1.2 g/L. iwaponline.com |
| pH | pH affects the surface charge of the adsorbent and the ionization of the dye molecule, influencing the electrostatic interactions between them. | The optimal pH depends on the specific adsorbent and dye. For some disperse dyes, acidic conditions (e.g., pH 1.5) are favorable sphinxsai.com, while for others, neutral to alkaline conditions (e.g., pH 8) are better . |
| Initial Dye Concentration | The initial dye concentration provides the driving force for mass transfer. Higher initial concentrations can lead to higher adsorption capacities but may require longer contact times to reach equilibrium. | The optimal concentration depends on the adsorbent's capacity. Studies have examined a wide range of concentrations, from 20 to 500 mg/L. iwaponline.com |
| Temperature | Temperature can affect the adsorption process in different ways. For endothermic processes, adsorption increases with temperature, while for exothermic processes, it decreases. | The effect of temperature needs to be determined for each specific adsorbent-dye system. Some studies have shown an increase in adsorption capacity with increasing temperature, indicating an endothermic process. sphinxsai.com |
| Agitation Speed | Agitation improves the diffusion of dye molecules towards the adsorbent surface by reducing the boundary layer resistance. | An optimal agitation speed exists that ensures good mixing without damaging the adsorbent particles. Speeds in the range of 100 to 180 rpm have been investigated. iwaponline.com |
Based on the available scientific literature, a comprehensive article focusing solely on the chemical compound "Disperse Blue 58" as per the requested outline cannot be generated. Extensive searches did not yield specific research data for Disperse Blue 58 concerning its remediation through electrocoagulation, membrane filtration, or integrated biosorption and enzymatic degradation.
Similarly, specific high-sensitivity analytical methods and detailed spectrophotometric or chromatographic trace analysis data for the environmental monitoring and quantification of Disperse Blue 58 are not available in the provided search results. The literature extensively covers other disperse dyes (such as Disperse Blue 1, Disperse Blue 3, Disperse Blue 79, and Disperse Blue 373), but not Disperse Blue 58.
Therefore, to adhere strictly to the user's request for content focused exclusively on Disperse Blue 58, it is not possible to provide a scientifically accurate and informative article for the specified sections and subsections. Generating content would require extrapolating from other compounds, which would violate the principle of scientific accuracy and the user's explicit instructions.
Applications and Interactions of Disperse Blue 58 in Advanced Materials Science
Advanced Dyeing Processes for Synthetic Textiles
The efficacy of dyeing synthetic fibers with disperse dyes like Disperse Blue 58 is highly dependent on the optimization of process parameters and the selection of appropriate dyeing methods.
The dyeing of synthetic fibers such as polyester (B1180765) and nylon with disperse dyes is a well-established practice. ijsrset.com For polyester, high-temperature dyeing processes, typically between 125-130°C, are employed to facilitate dye diffusion into the fiber's compact structure. ijsrset.com The use of dispersing agents is also crucial in these processes. ijsrset.com
In the realm of bio-based and degradable textiles, such as Polylactic Acid (PLA) and its blends like PLA/PHBV, disperse dyes have been successfully applied under optimized, lower-temperature conditions. polyu.edu.hkresearchgate.net For instance, excellent dyeing results on PLA/PHBV fabrics have been achieved at 100°C. polyu.edu.hkresearchgate.net Studies on PLA yarns suggest optimal dyeing effectiveness at 110°C. researchgate.net A non-aqueous dyeing method for PLA using decamethylcyclopentasiloxane (B1670010) as a medium identified optimal conditions at 120°C. researchgate.net
Polypropylene (B1209903), due to its lack of reactive functional groups, presents a challenge for conventional dyeing. ekb.eg However, modifications such as blending polypropylene with other polymers like poly (ethylene-co-vinyl acetate) (EVA) can impart disperse dyeability. ekb.egfibre2fashion.com The dye uptake and fastness properties are dependent on the proportion of the blended polymer. fibre2fashion.com Another approach involves creating dye mixes of several disperse dyes from the same primary color group to achieve reliable dyeing on polyolefin materials without fastness issues. wipo.int
The key parameters of temperature, pH, and liquor ratio significantly influence the dye uptake and the evenness of the coloration.
Temperature: For polyester, dyeing is typically carried out at high temperatures (125-130°C) under pressure to ensure dye penetration. ijsrset.com In contrast, PLA/PHBV blends can be effectively dyed at lower temperatures, around 100-110°C. polyu.edu.hkresearchgate.net Studies on PLA have shown that dye uptake increases with temperature, reaching a saturation point around 130°C in a non-aqueous solvent dyeing system. acs.org
pH: An acidic pH is generally preferred for dyeing synthetic fibers with disperse dyes. For polyester, a pH of 4-5 is considered optimal. ijsrset.com Similarly, for PLA and PLA/PHBV, a pH of around 4-5 is recommended for achieving high dyeing effectiveness. polyu.edu.hkresearchgate.net
Liquor Ratio: The liquor ratio, which is the ratio of the volume of the dye bath to the weight of the fabric, also plays a role. While a lower liquor ratio can lead to higher dye exhaustion, it may negatively impact the levelness of the dyeing. polyu.edu.hk For PLA/PHBV fabrics, a liquor ratio of 30:1 has been suggested as a suitable compromise to ensure both good dye uptake and even coloration. polyu.edu.hk In other studies on PLA, a liquor ratio of 1:10 was found to be optimal in a non-aqueous system. researchgate.net
Table 1: Optimized Dyeing Conditions for Various Synthetic Fibers with Disperse Dyes
| Fiber Type | Optimal Temperature (°C) | Optimal pH | Optimal Liquor Ratio | Source(s) |
|---|---|---|---|---|
| Polyester | 125-130 | 4-5 | Not Specified | ijsrset.com |
| PLA/PHBV | 100 | 5 | 30:1 | polyu.edu.hkresearchgate.net |
| PLA | 110 | 4-5 | Not Specified | researchgate.net |
| PLA (non-aqueous) | 120 | Not Applicable | 1:10 | researchgate.net |
Novel dyeing methods offer potential advantages over conventional high-temperature water-bath dyeing, including reduced energy consumption and processing times.
Ultrasound-Assisted Dyeing: Ultrasonic energy can enhance the dyeing of polyester fabrics with disperse dyes, even at lower temperatures. nih.gov Studies have shown that ultrasound can improve the dye uptake, with one report indicating a 102.9% better result for ultrasonic dyeing at 80°C compared to conventional dyeing at 100°C. nih.govmdpi.com The application of ultrasound accelerates the rate of dyeing and diffusion of dyes into the fiber, which is particularly beneficial for low-temperature dyeing of cellulose (B213188) acetate (B1210297) (up to 60°C). arts.ac.uk
Microwave-Assisted Dyeing: Microwave heating has been shown to improve the disperse dyeing of polyester fabrics by reducing the required dyeing temperature and time. scielo.org.mxsciencepublishinggroup.com For example, microwave-treated polyester has been successfully dyed at 90°C. scielo.org.mx The use of microwave radiation can enhance the interaction between solvents and polyester, leading to structural modifications that increase dye uptake. sciencepublishinggroup.com
Low-Temperature Dyeing: Low-temperature dyeing processes, often facilitated by carriers or specialized solvent systems, are being explored to reduce the energy consumption associated with high-temperature methods. upc.edu For instance, a low-temperature dyeing process for polyester using a micro-emulsion has been investigated, showing high levels of dye absorption at temperatures around 95°C. upc.edu
Influence of Dyeing Temperature, pH, and Liquor Ratio on Dye Uptake and Levelness
Development of Functionalized Textiles with Disperse Blue Dyes
Beyond coloration, disperse dyes can be involved in creating textiles with enhanced functional properties.
Fabrics dyed with certain disperse dyes can exhibit improved UV protection and antimicrobial properties, often enhanced by the addition of nanoparticles.
UV-Protection: The treatment of polyester fabrics with nanoparticles like zinc oxide (ZnO) or titanium dioxide (TiO2) after dyeing has been shown to significantly increase the Ultraviolet Protection Factor (UPF). mdpi.commdpi.comekb.eg For example, polyester fabrics dyed and then treated with ZnO NPs have demonstrated high UPF values. mdpi.comekb.eg Similarly, post-treatment with TiO2 NPs can endow dyed polyester with excellent protection against UV radiation. mdpi.com
Antimicrobial Properties: Some disperse dyes themselves possess biological activity against bacteria and fungi. mdpi.com Furthermore, the application of ZnO or TiO2 nanoparticles to dyed polyester fabrics can enhance their antimicrobial efficacy. mdpi.comresearchgate.net
The concept of self-cleaning textiles often involves the use of photocatalytic nanomaterials, where dyes can play a sensitizing role.
Dye-Sensitized Nanomaterials: Disperse dyes can act as sensitizers for nanoparticles like TiO2, enhancing their photocatalytic activity. mdpi.com When PET filaments are loaded with dye-sensitized N-doped TiO2 nanoparticles, they show improved photocatalytic degradation of pollutants under both UV and visible light. mdpi.com The presence of the disperse dye facilitates the separation of electron-hole pairs in the TiO2 nanoparticles, which is a key mechanism in photocatalysis. mdpi.com This enhanced photocatalytic activity is the basis for the self-cleaning properties, where organic stains can be decomposed. mdpi.comnih.gov For instance, polyester fabrics treated with TiO2 NPs after dyeing have demonstrated excellent self-cleaning capabilities against methylene (B1212753) blue dye. mdpi.com
Exploration of UV-Protection and Antimicrobial Properties in Dyed Fabrics
Non-Linear Optical Properties of Disperse Blue Dye Derivatives
Organic dyes with significant non-linear optical (NLO) properties are foundational for developing next-generation photonic and optoelectronic devices, including optical power limiters and all-optical switches. Anthraquinone (B42736) dyes, a class to which Disperse Blue 58 belongs, have been a subject of interest for their third-order NLO properties. These properties arise from the delocalized π-electron systems inherent in their molecular structure.
Research into anthraquinone-based disperse dyes, such as Disperse Blue 1, Disperse Blue 14, and Disperse Blue 183, has revealed considerable NLO characteristics. x-mol.comiut.ac.irresearchgate.net The Z-scan technique is a common and effective method used to measure key NLO parameters: the non-linear absorption coefficient (β) and the non-linear refractive index (n₂). scispace.comresearchgate.net
Studies on Disperse Blue 14, an anthraquinone dye, demonstrated a negative non-linear refractive index (n₂) of –2.96 x 10⁻⁷ cm²/W and a non-linear absorption coefficient (β) of 2.04 x 10⁻³ cm/W when measured with a 635 nm laser. x-mol.com Similarly, investigations into 1,2-Diamino-9,10-Anthraquinone (1,2-DAAQ) showed that the non-linear absorption coefficient is dependent on the concentration of the dye in the solvent. ijarse.com For instance, the β value for 1,2-DAAQ in methanol (B129727) increased from 0.06293 cm/W to 0.07472 cm/W when the concentration was raised from 1 mM to 2 mM. ijarse.com This concentration-dependent behavior is attributed to the increased number of dye molecules contributing to thermal agitation and enhanced NLO effects. ijarse.com
The NLO properties of these dyes are also influenced by the molecular structure, such as the length of conjugation and the presence of electron-donating or accepting groups, which can enhance molecular polarizability. researchgate.netresearchgate.net Density Functional Theory (DFT) is often employed alongside experimental techniques to predict and understand the NLO behavior of these molecules. researchgate.netresearchgate.net For Disperse Blue 183, DFT studies identified it as having significant mean first hyperpolarizability (β₀) values, which are indicative of strong NLO response. researchgate.net These findings suggest that anthraquinone dyes like Disperse Blue 58 are promising candidates for NLO applications, particularly in optical limiting, where a material's transmittance decreases with increasing laser intensity. x-mol.comiut.ac.ir
Table 1: Non-Linear Optical Properties of Selected Anthraquinone Dyes
| Dye Name | Concentration | Solvent | NLO Property | Value | Source |
| Disperse Blue 14 | Not Specified | Water | n₂ (cm²/W) | -2.96 x 10⁻⁷ | x-mol.com |
| β (cm/W) | 2.04 x 10⁻³ | x-mol.com | |||
| 1,2-DAAQ | 1 mM | Methanol | β (cm/W) | 0.06293 | ijarse.com |
| 2 mM | Methanol | β (cm/W) | 0.07472 | ijarse.com | |
| Disperse Blue 1 | 3.7x10⁻⁵ M | Dioxane | β (cm/W) | 0.997 x 10⁻³ | iut.ac.ir |
| 74.6x10⁻⁵ M | Dioxane | β (cm/W) | 11.7 x 10⁻³ | iut.ac.ir |
Investigations into Self-Healing Phenomena in Disperse Dye-Doped Polymer Systems
The photodegradation of organic dyes is a significant limitation in their application in materials like random lasers or optical devices. However, a remarkable phenomenon of reversible photodegradation, or "self-healing," has been observed in certain dye-doped polymer systems. optica.org This effect is particularly noted in polymers doped with anthraquinone derivatives. acs.orgresearchgate.netspiedigitallibrary.orgoptica.org
Studies have shown that when dyes like Disperse Orange 11 (an anthraquinone derivative) are doped into a Poly(methyl methacrylate) (PMMA) matrix, they exhibit the ability to recover from photodegradation. optica.orgoptica.org The polymer host is believed to play a critical role in this reversibility, as the dyes typically degrade irreversibly when in a liquid solution. optica.org The self-healing mechanism is hypothesized to involve the polymer matrix mediating the formation of a quasi-stable, damaged state for the dye molecule, which can then revert to its original form. researchgate.netspiedigitallibrary.org
Several mechanisms have been proposed to explain this phenomenon. One model suggests that photodegradation leads to the formation of a tautomer state through intramolecular proton transfer, which then forms a damaged species; the self-healing occurs as this species relaxes back to its pristine state. spiedigitallibrary.orgoptica.org Another theory, the Correlated Chromophore Domain Model, posits that dye molecules form aggregates along the polymer chains, and interactions between these correlated molecules, mediated by the polymer, facilitate the self-healing effect. acs.org
Research on various anthraquinone derivatives doped in PMMA confirms that many share this self-healing characteristic, suggesting that the core anthraquinone structure is a key factor. researchgate.netspiedigitallibrary.org For example, 2,4-dibromoanthraquinone doped in PMMA was also found to recover after photodegradation, with its dynamics influenced by the specific atoms attached to the benzene (B151609) rings. acs.org While the rate of degradation and recovery can be influenced by factors like temperature and dye concentration, the existence of this phenomenon across multiple anthraquinone dyes points to the potential for developing robust, damage-recovering optical materials using dyes from this class, including Disperse Blue 58. acs.orgresearchgate.net
Table 2: Investigated Self-Healing Dye-Doped Polymer Systems
| Dye | Polymer Host | Observed Phenomenon | Proposed Mechanism | Source |
| Disperse Orange 11 | PMMA | Reversible Photodegradation | Tautomerization, Correlated Chromophore Domains | optica.orgoptica.org |
| Various Anthraquinone Derivatives | PMMA | Self-healing after photodegradation | Host polymer mediates formation of quasi-stable states | researchgate.netspiedigitallibrary.org |
| 2,4-dibromoanthraquinone | PMMA | Self-recovery after photodegradation | Domain Model, influenced by molecular structure | acs.org |
| Rhodamine B / Pyrromethene | PMMA | Limited recovery of fluorescence | Not specified | optica.org |
Circular Economy Approaches: Reuse of Recovered Disperse Dyes in Dyeing Processes
The textile industry is a major consumer of water and producer of wastewater, which is often contaminated with unfixed dyes. mdpi.com Circular economy principles, which focus on resource reuse and waste reduction, are being applied to address this environmental challenge. gnest.org Recovering and reusing disperse dyes from effluent not only mitigates pollution but also enhances resource efficiency. sustainability-directory.com
Several innovative methods have been developed for the recovery of disperse dyes from textile wastewater. One effective strategy involves adsorption using low-cost, sustainable materials. For instance, studies have demonstrated the use of olive pomace, an agricultural waste product, as a biosorbent to effectively remove and recover disperse dyes, including an anthraquinone type, from water. mdpi.com
The results of such circular approaches are highly effective. The adsorption process can remove over 95% of the dye from the water, and the subsequent dyeing process using the recovered hybrid material yields excellent color fixation and quality on the fabric. researchgate.net Spectroscopic analysis has confirmed that recovered disperse dyes maintain their chemical integrity, making them perfectly viable for reuse in subsequent dyeing batches. kaust.edu.sa These strategies exemplify a successful transition from a linear "take-make-dispose" model to a circular one, significantly reducing the environmental footprint of textile dyeing operations. sciety.org
Theoretical and Computational Chemistry Studies of Disperse Blue 58
Quantum Chemical Computations
Quantum chemical computations are a cornerstone of modern chemistry, providing deep insights into molecular structure, reactivity, and properties without the need for physical experimentation. These methods, particularly those based on Density Functional Theory (DFT), are instrumental in predicting the behavior of dye molecules like Disperse Blue 58.
Density Functional Theory (DFT) for Reactivity Site Prediction in Degradation Processes
Density Functional Theory (DFT) is a powerful computational method used to investigate the electronic structure of molecules. This understanding allows for the prediction of the most probable sites for chemical reactions to occur. In the context of dye degradation, DFT can identify the atoms or functional groups within a molecule that are most susceptible to attack by oxidizing or reducing agents, such as hydroxyl radicals, which are common in advanced oxidation processes.
Prediction of Non-Linear Optical Properties (Hyperpolarizabilities)
Non-linear optical (NLO) materials are crucial for modern technologies like optical computing, data storage, and telecommunications. beilstein-journals.orgworldscientific.com DFT calculations are widely used to predict the NLO properties of molecules. A key parameter is the first hyperpolarizability (β₀), which quantifies the second-order NLO response.
Computational studies on other dyes, such as C.I. Disperse Blue 354 and C.I. Disperse Blue 183, have successfully used DFT to calculate their hyperpolarizabilities. researchgate.net These studies have shown that NLO properties are significantly influenced by the molecular structure and the surrounding solvent environment, with polar solvents often enhancing the NLO response. researchgate.net A theoretical investigation of Disperse Blue 58 would be required to determine its potential as an NLO material, but such specific computational data has not been located.
Electronic Structure Analysis (Frontier Molecular Orbitals, Molecular Electrostatic Potential)
A molecule's electronic structure governs its stability, reactivity, and spectroscopic properties. DFT provides essential tools for this analysis, including the examination of Frontier Molecular Orbitals and the Molecular Electrostatic Potential.
Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to the FMO theory. unesp.br The HOMO is the orbital from which an electron is most easily removed, while the LUMO is the orbital to which an electron is most easily added. The energy difference between these two orbitals, known as the HOMO-LUMO gap, is a critical indicator of a molecule's chemical reactivity and kinetic stability. mdpi.com A smaller gap generally implies higher reactivity and easier electronic excitation, which affects the color of the dye. mdpi.com
Molecular Electrostatic Potential (MEP): An MEP map is a visual representation of the charge distribution on a molecule's surface. mdpi.com It identifies electron-rich regions (negative potential, colored red), which are prone to electrophilic attack, and electron-poor regions (positive potential, colored blue), which are susceptible to nucleophilic attack. mdpi.commdpi.com For instance, an MEP analysis of Disperse Blue 2BLN helped identify its polar groups and understand its potential for electrostatic interactions or hydrogen bonding. mdpi.com An MEP map for Disperse Blue 58 would offer valuable insights into its intermolecular interactions, but this specific analysis is not available in the reviewed sources.
Global and Local Chemical Reactivity Descriptors
Chemical Potential (μ): Measures the tendency of electrons to escape from a system.
Chemical Hardness (η): Represents the resistance to change in electron distribution. A lower hardness value indicates higher reactivity. nih.gov
Global Electrophilicity Index (ω): Quantifies the electrophilic nature of a molecule. mdpi.com
While global descriptors provide a picture of the molecule as a whole, local reactivity descriptors , such as Fukui functions, pinpoint reactivity at the atomic level. mdpi.commdpi.com These functions help to distinguish which specific atoms within the molecule are most likely to undergo nucleophilic, electrophilic, or radical attack. While the theoretical framework for these calculations is well-established, specific values for Disperse Blue 58 have not been published in the located research.
Molecular Dynamics and Modeling
Molecular dynamics (MD) simulations and other modeling techniques allow researchers to observe the motion and interaction of atoms and molecules over time. This approach is invaluable for understanding dynamic processes that are difficult to capture experimentally.
Modeling Photodegradation Mechanisms and Kinetics
Molecular modeling can be employed to simulate the complex processes involved in the photodegradation of dyes. These simulations can model the interaction between a dye molecule and a photocatalyst, such as titanium dioxide (TiO₂), or track its reaction with photogenerated radicals in solution. mdpi.comresearchgate.net
Such models can elucidate the step-by-step mechanism of degradation, revealing how the dye molecule breaks apart. Furthermore, these simulations can help predict the rate of the reaction, providing insights into the degradation kinetics. mdpi.com Studies on other dyes have used these techniques to understand how factors like dye sensitization can improve the efficiency of photocatalysis by promoting the separation of electrons and holes on the catalyst surface. mdpi.comresearchgate.net While the photodegradation of various disperse dyes has been a subject of experimental research, specific molecular dynamics simulations modeling the mechanisms and kinetics for Disperse Blue 58 are not described in the available literature.
Data Tables
Due to the absence of specific computational research on Disperse Blue 58 in the reviewed literature, interactive data tables containing its theoretical and computational properties cannot be generated.
Simulations of Dye-Material Interactions (e.g., Dye-Polymer, Dye-Nanoparticle)
Simulations of the interactions between Disperse Blue 58 and different materials, such as polymers and nanoparticles, are crucial for understanding and optimizing its application in textiles and other fields. These computational models help to elucidate the mechanisms of dye adsorption, diffusion, and aggregation at the molecular level.
Dye-Polymer Interactions:
Molecular dynamics simulations have been employed to study the interaction between disperse dyes and polymer fibers, such as polyester (B1180765). These simulations reveal that the adsorption of disperse dyes onto polymer surfaces is driven by a combination of forces, including:
Hydrophobic Interactions: The nonpolar parts of the dye molecule are attracted to the hydrophobic polymer chains.
Van der Waals Forces: These are weak, short-range electrostatic attractive forces between uncharged molecules.
Hydrogen Bonding: The presence of functional groups like amino (-NH2) and hydroxyl (-OH) in some disperse dyes can lead to the formation of hydrogen bonds with the polymer, contributing to stronger adhesion and improved fastness properties. scispace.com
For instance, studies on azo-salicylaldehyde disperse dyes have shown that superior dye-fiber interactions and stability contribute to improved performance on polyester fabrics. acs.org The interactions can be influenced by the specific chemical structures of both the dye and the polymer.
Dye-Nanoparticle Interactions:
The interaction of disperse dyes with nanoparticles has been investigated to develop new functionalities, such as enhanced photocatalytic activity. For example, the sensitization of N-doped TiO2 nanoparticles with disperse blue dyes has been studied. mdpi.comresearchgate.net
Key findings from these studies include:
The presence of the disperse dye can influence the crystal structure and morphology of the nanoparticles during their synthesis. mdpi.com
Dye sensitization can promote the electronic transition in TiO2 nanoparticles, thereby improving their photocatalytic activity under UV irradiation. mdpi.comresearchgate.net
The interaction between the dye and the nanoparticle surface can involve electrostatic attraction and π-π stacking. researchgate.net
The efficiency of photocatalysis can be dependent on the irradiation wavelength (UV vs. visible light), with the dye facilitating electron-hole separation more effectively under UV light. researchgate.net
Simulations and experimental work on the interaction of dye molecules with metallic nanoparticles have shown that the absorption spectra of the dye molecules can be shifted and/or broadened upon adsorption to the nanoparticle surface, indicating a chemical interaction. wgtn.ac.nz
Table 1: Key Interactions in Dye-Material Systems
| Interacting System | Primary Driving Forces | Key Outcomes |
| Disperse Dye - Polyester | Hydrophobic interactions, Van der Waals forces, Hydrogen bonding | Adsorption, Dyeing performance, Fastness properties |
| Disperse Dye - TiO2 Nanoparticles | Electrostatic attraction, π-π stacking, Chemical bonding | Enhanced photocatalytic activity, Altered nanoparticle morphology |
| Disperse Dye - Metallic Nanoparticles | Chemical interaction, Electrostatic forces | Shifted absorption spectra, Surface-enhanced spectroscopy |
Theoretical Insights into Color Fastness and Photostability Mechanisms
Theoretical and computational methods provide a deeper understanding of the factors that determine the color fastness and photostability of disperse dyes like Disperse Blue 58.
Color Fastness:
Color fastness refers to the resistance of a dyed material to fading or color change when exposed to various environmental factors such as light, washing, and sublimation. Theoretical studies help to correlate the molecular structure of a dye with its fastness properties.
Sublimation Fastness: The tendency of a dye to vaporize from a fiber at high temperatures is known as sublimation. Dyes with higher molecular weight and polar functional groups, which lead to stronger intermolecular interactions with the polymer, generally exhibit better sublimation fastness. scispace.com For Disperse Blue 58, its application on acetate (B1210297) fiber is noted to have poorer wet process fastness when dyed dark. worlddyevariety.com
Wash Fastness: The resistance to color loss during washing is influenced by the strength of the dye-fiber interaction and the dye's solubility in water. Stronger interactions lead to better wash fastness.
Photostability Mechanisms:
Photostability refers to a dye's ability to resist degradation upon exposure to light. Computational chemistry, particularly Density Functional Theory (DFT), is used to investigate the electronic structure of dye molecules and predict their susceptibility to photodegradation.
Excited States and Reactive Species: Upon absorbing light, a dye molecule is promoted to an excited electronic state. From this state, it can undergo various photochemical reactions, leading to its degradation. DFT calculations can help identify the reactive sites within a dye molecule. For instance, in a study on the decolorization of Disperse Blue-1, DFT computations showed that the amine functions in the p-phenyldiamine moieties were the reactive sites for oxidative decolorization. tuiasi.ro
Influence of the Environment: The stability of a dye is also significantly affected by its immediate environment. For example, the polymer matrix or the presence of nanoparticles can influence the photostability. Encapsulation or complexation of dyes can enhance their photostability by shielding them from reactive species. arxiv.org However, the specific interactions can sometimes have a detrimental effect. arxiv.org
Reversible Photodegradation: Some dye-doped polymer systems exhibit a phenomenon known as self-healing, where the photodegradation is partially reversible. rsc.org Theoretical models are being developed to understand the mechanisms behind this, which may involve processes like intramolecular proton transfer or the formation of dye molecule domains through hydrogen bonding. rsc.org
Research on other disperse dyes has shown that their non-linear optical (NLO) properties, which are related to their electronic structure, can be investigated using DFT. These studies indicate that the solvent environment plays a crucial role, with NLO characteristics increasing from non-polar to polar solvents. researchgate.net
Methodological and Analytical Advancement in Disperse Blue 58 Research
Optimization Strategies for Chemical Processes
Optimizing the chemical processes involving Disperse Blue 58 is crucial for improving efficiency, reducing costs, and minimizing environmental impact. Statistical optimization techniques and high-throughput screening are at the forefront of these efforts.
Statistical Optimization Techniques (e.g., Response Surface Methodology) for Process Parameters
Response Surface Methodology (RSM) is a powerful statistical tool used to optimize complex processes by evaluating the relationships between multiple independent variables and one or more response variables. jwent.netpjoes.com In the context of dye research, RSM helps in identifying the optimal conditions for processes like dye removal from effluents. iwaponline.com
For instance, in studies on the removal of disperse dyes from textile mill effluent, RSM, often in conjunction with designs like the Box-Behnken design (BBD), has been successfully applied. jwent.netiwaponline.complos.org This methodology allows researchers to systematically vary process parameters such as pH, contact time, initial dye concentration, and adsorbent dosage to determine their individual and interactive effects on dye removal efficiency. iwaponline.com The goal is to find a set of optimal conditions that maximize the desired response, such as the percentage of dye removed. pjoes.com The experimental data is fitted to a polynomial equation, often a quadratic model, to describe the relationship between the variables and the response. pjoes.com The significance of the model and its terms is then evaluated using Analysis of Variance (ANOVA). jwent.net
A study on the removal of Disperse Blue 79:1, a related disperse dye, utilized RSM to optimize the adsorption process onto zeolite synthesized from cenospheres. The study investigated the effects of contact time, dye concentration, agitation speed, pH, and adsorbent dosage. iwaponline.com The results indicated that these parameters significantly influenced the dye removal efficiency, and RSM was instrumental in determining the optimal settings for maximum removal. iwaponline.com
Table 1: Optimized Parameters for Disperse Dye Removal using RSM
| Parameter | Disperse Orange 25 | Disperse Blue 79:1 |
|---|---|---|
| Contact Time (min) | 119 | 122 |
| Dye Concentration (mg/L) | 38.00 | 26.72 |
| Agitation Speed (rpm) | 158 | 145 |
| pH | 6.10 | 5.68 |
| Adsorbent Dosage (g/L) | 0.67 | 1.05 |
| Maximum Removal (%) | 96 | 95.23 |
Source: IWA Publishing iwaponline.com
High-Throughput Screening for Novel Dye Synthesis and Degradation Conditions
For example, HTS could be used to screen a library of potential catalysts for the degradation of Disperse Blue 58 under various conditions (e.g., different pH levels, temperatures, and co-reactants). Similarly, for dye synthesis, HTS could facilitate the rapid evaluation of different starting materials, solvents, and reaction conditions to optimize yield and purity. The data generated from HTS can then be analyzed to identify promising candidates for further, more detailed investigation.
Advanced Characterization Techniques
The structural, electronic, morphological, and crystalline properties of Disperse Blue 58 and its related materials are elucidated through a suite of advanced characterization techniques. These methods are essential for understanding the dye's behavior and for quality control.
Spectroscopic Methods (FT-IR, UV-Vis, UV-DRS, ESR) for Structural and Electronic Properties
Spectroscopic techniques are indispensable for probing the molecular structure and electronic transitions of dyes.
Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. science.govresearchgate.neteeer.org In the analysis of materials used for dye adsorption, FT-IR spectra can reveal the chemical bonds on the adsorbent's surface and how they interact with the dye molecules. iwaponline.commdpi.com For example, in a study using zeolite to remove disperse dyes, FT-IR analysis showed characteristic peaks corresponding to M-O-M (where M is Si or Al) vibrations in the zeolite structure. iwaponline.com
UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is a fundamental technique for quantifying the concentration of dyes in solution and for studying their electronic absorption properties. ncsu.eduresearchgate.netuludag.edu.tr The maximum absorption wavelength (λmax) is a key characteristic of a dye. For Disperse Blue 79:1, the λmax is reported to be 570 nm. iwaponline.com UV-Vis spectroscopy is also used to monitor the degradation of dyes in processes like ozonation and photocatalysis. uludag.edu.trmdpi.compjoes.com
UV-Visible Diffuse Reflectance Spectroscopy (UV-DRS): UV-DRS is particularly useful for analyzing solid samples, such as dye-sensitized nanoparticles. mdpi.comresearchgate.netresearcher.life It measures the light reflected from a sample to provide information about its electronic properties and band structure. In a study on N-doped TiO2 nanoparticles sensitized with a disperse blue dye, UV-DRS revealed that the dye enhanced the absorption of visible light by the nanoparticles. mdpi.com
Electron Spin Resonance (ESR) Spectroscopy: ESR, also known as Electron Paramagnetic Resonance (EPR), is a technique that detects unpaired electrons. science.gov It can be used to study the formation of radical species during the photocatalytic degradation of dyes, providing insights into the reaction mechanisms.
Diffraction and Microscopy (XRD, SEM) for Morphological and Crystalline Analysis
These techniques provide valuable information about the physical form and structure of materials at the micro and nano-scale.
X-ray Diffraction (XRD): XRD is a primary tool for determining the crystalline structure of materials. acs.orggrafiati.comdiva-portal.org It can identify the different crystalline phases present in a sample and be used to calculate the average crystallite size. mdpi.comcambridge.org For instance, in the synthesis of TiO2 nanoparticles for photocatalysis, XRD patterns confirmed the formation of the anatase phase, which is known for its photocatalytic activity. mdpi.comgrafiati.com
Scanning Electron Microscopy (SEM): SEM is used to visualize the surface morphology and topography of materials. ncsu.eduresearchgate.netacs.org It provides high-resolution images that can reveal details about particle shape, size, and aggregation. iwaponline.comcambridge.org In studies involving adsorbents, SEM images can show the porous texture of the material, which is crucial for dye adsorption. iwaponline.com For example, SEM analysis of zeolite synthesized from cenospheres showed aggregates of zeolite crystals with defined grain boundaries. iwaponline.com
Table 2: Characterization Techniques and Findings for Materials in Dye Research
| Technique | Material | Key Findings | Reference |
|---|---|---|---|
| FT-IR | Zeolite from Cenospheres | Displayed peaks at 1,053 and 798 cm⁻¹ (M-O-M) and 1,463 cm⁻¹ (sodium bicarbonate). | iwaponline.com |
| UV-Vis | Disperse Blue 79:1 | λmax at 570 nm. | iwaponline.com |
| UV-DRS | N-doped TiO₂ with Disperse Blue Dye | Enhanced absorption of visible light by the nanoparticles. | mdpi.com |
| XRD | TiO₂ Nanoparticles | Confirmed the presence of the anatase crystalline phase. | mdpi.com |
Mass Spectrometry and Chromatography (LC-MS/MS, HPLC) for Identification and Quantification of Dyes and Metabolites
Chromatographic techniques coupled with mass spectrometry are powerful tools for separating, identifying, and quantifying dyes and their degradation products with high sensitivity and selectivity.
High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for separating components in a mixture. ncsu.eduepa.gov When coupled with a suitable detector, such as a Diode Array Detector (DAD), it can be used to quantify the concentration of specific dyes. uludag.edu.trresearchgate.net A method for determining Disperse Blue 1 in workplace air utilized HPLC-DAD with a reverse-phase C18 column and a mobile phase of acetonitrile (B52724) and ammonium (B1175870) acetate (B1210297) solution. researchgate.net
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS combines the separation power of liquid chromatography with the highly sensitive and specific detection capabilities of tandem mass spectrometry. researchgate.netlabrulez.comfda.gov.tw This technique is ideal for identifying and quantifying trace levels of dyes and their metabolites in complex matrices like environmental water samples. researchgate.netsatra.comoup.com In LC-MS/MS, the parent ion of the target analyte is selected in the first mass spectrometer, fragmented, and then the resulting product ions are detected in the second mass spectrometer, providing a high degree of confidence in the identification. oup.com Methods have been developed for the analysis of various disperse dyes, including those structurally similar to Disperse Blue 58, using LC-MS/MS with electrospray ionization (ESI). labrulez.comoup.com
Table 3: HPLC Method Parameters for Disperse Blue 1 Analysis
| Parameter | Value |
|---|---|
| Column | Ultra C18 |
| Mobile Phase | Acetonitrile: Ammonium Acetate solution (45:55) |
| Flow Rate | 0.6 mL/min |
| Detection | Diode Array Detector (DAD) |
| Limit of Detection (LOD) | 0.52 ng/mL |
| Limit of Quantification (LOQ) | 1.6 ng/mL |
Source: ResearchGate researchgate.net
X-ray Photoelectron Spectroscopy (XPS) for Surface and Elemental Composition
X-ray Photoelectron Spectroscopy (XPS) is a highly surface-sensitive and non-destructive analytical technique used to determine the elemental and chemical composition of material surfaces. uni-ulm.de The method provides qualitative and quantitative information about the elements present within the top few nanometers of a sample, their oxidation states, and their chemical bonding environments. uni-ulm.deacs.org The process involves irradiating a solid surface with a beam of X-rays, which causes the emission of core-level electrons. uni-ulm.de By analyzing the kinetic energy of these emitted photoelectrons, their element- and orbital-specific binding energies can be determined, providing a detailed chemical profile of the surface. uni-ulm.de
In the context of textile research, XPS is instrumental in analyzing the surface of dyed fibers and dye-material composites. For instance, in a study on PET filaments treated with titanium dioxide (TiO₂) nanoparticles and sensitized with a disperse blue dye (Disperse Blue SE–2R), XPS was used to confirm the chemical binding states between the nanoparticles and the filaments. mdpi.com The analysis detected the presence of carbon (C), oxygen (O), nitrogen (N), and titanium (Ti) on the filament surfaces. mdpi.com The presence of nitrogen was attributed to both residual urea (B33335) from the treatment process and the disperse blue dye itself, while the detection of bromine (Br) was a specific indicator for the presence of the disperse dye. mdpi.com
The quantitative elemental analysis from such studies provides precise data on the surface composition, which is crucial for understanding the interaction between the dye, any treatment agents (like TiO₂), and the textile substrate. mdpi.com Deconvolution of high-resolution XPS spectra, such as the O 1s spectrum, can further distinguish between different chemical states, for example, oxygen in metal oxides (like TiO₂) versus oxygen in the polymer backbone of the textile (like PET). mdpi.com
Table 1: Example of Surface Elemental Composition of a Disperse Blue Dye-Treated PET Filament via XPS This table is illustrative, based on findings for a similar disperse dye (Disperse Blue SE-2R) on a modified PET filament surface.
| Element | Atomic Concentration (%) | Key Finding | Source |
| Carbon (C) | Varies | Main component of the PET filament backbone. | mdpi.com |
| Oxygen (O) | Varies | Component of the PET backbone and metal oxide nanoparticles (if present). | mdpi.com |
| Nitrogen (N) | Varies | Originates from the disperse dye and other treatment chemicals. | mdpi.com |
| Titanium (Ti) | Varies | Indicates the presence of TiO₂ nanoparticle treatment. | mdpi.com |
| Bromine (Br) | Varies | Serves as a unique indicator for the presence of the disperse dye. | mdpi.com |
Thermogravimetric Analysis (TGA) for Thermal Behavior of Dye-Material Composites
When applied to textiles and dyes, TGA can verify the thermal stability of a dye, which is essential for high-temperature dyeing processes. For example, TGA has been used to confirm the thermal stability of Disperse Red 60 up to 250°C. In studies of dye-material composites, TGA helps to understand how the dye affects the thermal properties of the substrate and vice versa. For instance, research on reactive disperse dyes synthesized for digital textile printing used TGA to determine their decomposition initiation temperatures, which ranged from 132 °C to 219 °C depending on the molecular structure. nih.gov This information is vital for applications like thermal transfer printing. nih.gov
Similarly, TGA has been employed to investigate the thermal degradation of polylactic acid (PLA) fibers after dyeing with disperse dyes in nonaqueous media, helping to distinguish between thermal degradation and other mechanisms of strength loss. acs.org TGA curves of dye-nanotube composites show distinct decomposition stages corresponding to the organic dye and the carbon nanotubes, allowing for characterization of the composite's composition and thermal behavior. nih.gov
Table 2: Illustrative Decomposition Temperatures of Various Disperse Dyes from TGA This table presents data for other disperse dyes to illustrate the type of information obtained from TGA, as specific TGA data for Disperse Blue 58 was not available in the searched results.
| Dye / Composite | Decomposition Initiation Temperature (°C) | Application Context | Source |
| Reactive Disperse Dye (DTP-A) | 132 °C | Digital Textile Printing | nih.gov |
| Reactive Disperse Dye (DMP-A) | 156 °C | Digital Textile Printing | nih.gov |
| Reactive Disperse Dye (DHP-A) | 219 °C | Digital Textile Printing | nih.gov |
| Disperse Red 60 | Stable up to 250 °C | High-Temperature Dyeing |
Development of Standardized Test Methods for Dye Performance Evaluation
The evaluation of dye performance on textiles relies on a framework of standardized test methods that ensure consistency and comparability of results across the industry. These standards are developed by international bodies like the International Organization for Standardization (ISO) and national groups such as the American Association of Textile Chemists and Colorists (AATCC). ijsrset.commdpi.com These methods are crucial for verifying the quality and durability of dyed textiles and for ensuring compliance with regulatory requirements concerning consumer safety. europa.eushimadzu.com
Key performance characteristics evaluated through these standards include color fastness to various environmental factors. ijsrset.com Standardized tests assess the resistance of the color to fading or bleeding under specific conditions:
Light Fastness (e.g., ISO 105-B01/B02): This test evaluates the resistance of the dyed material to fading when exposed to a standardized light source simulating daylight. ijsrset.com The results are typically rated on a blue wool scale from 1 (very poor) to 8 (excellent). ijsrset.com Disperse Blue 58, for example, has been reported to have a light fastness rating of 6-7. worlddyevariety.com
Washing Fastness (e.g., ISO 105-C series): This method assesses the color's resistance to home laundering procedures, measuring both the color loss of the fabric and the degree of staining on adjacent undyed fabrics. ijsrset.comhermetachem.com Ratings are given on a grey scale from 1 to 5. ijsrset.com Disperse Blue 58 shows a washing fastness of 4-5 for fading and 4 for staining. worlddyevariety.com
Rubbing/Crocking Fastness (e.g., ISO 105-X12): This test measures the amount of color transferred from the fabric surface to another surface by rubbing. ijsrset.com It is evaluated under both dry and wet conditions. ijsrset.com
Beyond performance, standardized analytical methods have been developed for the chemical analysis of textiles to detect and quantify restricted or hazardous substances, including certain allergenic or carcinogenic dyes. europa.eushimadzu.com Techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC/MS/MS) are used to identify and measure specific dyes at very low concentrations, ensuring products meet safety standards like the European Union's regulations. shimadzu.com
Q & A
Q. What are the key steps in synthesizing Disperse Blue 58, and how is its molecular structure confirmed?
Disperse Blue 58 is synthesized via the Gewald reaction, involving diazotization, coupling, and purification through recrystallization. Key intermediates are characterized using FT-IR and GC-MS. For structural confirmation, FT-IR analysis identifies critical functional groups: NH stretching (3097–3365 cm⁻¹), C≡N (2206–2217 cm⁻¹), and C=O (1603–1737 cm⁻¹). GC-MS further validates molecular weight and fragmentation patterns. Recrystallization ensures purity, with melting points ranging between 163°C–209°C .
Q. Which spectroscopic techniques are most effective for characterizing Disperse Blue 58, and what spectral features indicate successful synthesis?
FT-IR and GC-MS are primary methods. FT-IR detects functional groups:
- NH stretches (3097–3365 cm⁻¹) confirm amine groups.
- C≡N peaks (2206–2217 cm⁻¹) validate nitrile presence.
- C=O vibrations (1603–1737 cm⁻¹) indicate carbonyl groups. GC-MS provides molecular ion peaks and fragmentation patterns to confirm molecular structure and purity. Consistency between observed and theoretical spectral data is critical for validation .
Q. How should researchers design experiments to evaluate Disperse Blue 58’s dyeing performance on polyester and nylon substrates?
Standard protocols involve applying a 2% dye depth on pre-treated fabrics. Parameters include:
- Dye bath pH and temperature.
- Post-dyeing treatments (e.g., soaping, heat fixation).
- Wash fastness tests (ISO 105-C06) and lightfastness assessments (ISO 105-B02). Color strength (K/S values) and fastness ratings (1–5 scale) are measured. Note that polyester typically shows superior wash fastness compared to nylon due to fiber-dye affinity differences .
Advanced Research Questions
Q. How can molecular modifications improve the photostability of Disperse Blue 58?
Introducing electron-withdrawing groups (e.g., acetamido) ortho to the azo group enhances photostability by reducing electron density and facilitating intramolecular hydrogen bonding. Evidence shows that such modifications increase lightfastness ratings from 4 to 6 (on a scale of 1–8). Computational modeling of molecular orbitals can further predict stability under UV exposure .
Q. What experimental strategies resolve discrepancies in wash fastness data across studies on Disperse Blue 58?
Discrepancies often arise from substrate pretreatment, dye concentration, or testing protocols. To address this:
- Standardize fabric pre-treatment (e.g., scouring, bleaching).
- Control dye bath parameters (pH, auxiliaries).
- Use statistical tools (e.g., ANOVA) to assess variability. Cross-reference results with studies using identical ISO methods. For example, reports higher wash fastness on polyester (4–5) vs. nylon (3–4) due to differential dye-fiber interactions .
Q. How do molecular geometry and substituent effects influence the solvatochromic behavior of Disperse Blue 58?
Substituents like cyano and carbonyl groups alter electron distribution, affecting absorption spectra. For instance, C≡N groups enhance polarity, shifting λmax in polar solvents. Molecular dynamics simulations can model solvent-dye interactions, while UV-Vis spectroscopy quantifies solvatochromic shifts. correlates substituent positions with color intensity and hue variations on fabrics .
Q. What methodologies optimize the environmental safety profile of Disperse Blue 58 degradation products?
Advanced oxidation processes (AOPs) or enzymatic degradation can be tested using LC-MS to identify breakdown products. Ecotoxicity assays (e.g., Daphnia magna mortality) assess environmental impact. Researchers should follow REACH guidelines for data sharing and metadata documentation to ensure reproducibility .
Methodological & Literature Review Questions
Q. How can researchers ensure comprehensive retrieval of studies on Disperse Blue 58 for systematic reviews?
Use academic databases (PubMed, Web of Science) with Boolean terms: ("Disperse Blue 58" OR "C.I. 63285") AND (synthesis OR "wash fastness" OR photostability). Avoid over-reliance on Google Scholar due to inconsistent reproducibility. Include grey literature (patents, theses) and validate findings against primary sources .
Q. What are best practices for analyzing conflicting data on Disperse Blue 58’s textile performance?
- Conduct meta-analyses to pool data from multiple studies.
- Use sensitivity analysis to identify outlier methodologies.
- Compare substrate-specific results (e.g., polyester vs. nylon) and contextualize with fiber morphology data. highlights how dye concentration and molecular geometry explain variability in wash fastness .
Q. How should spectral data from Disperse Blue 58 be interpreted to distinguish structural isomers?
Combine FT-IR, NMR, and X-ray crystallography. For example, NH and C=O vibrations in FT-IR differentiate isomers with varying hydrogen bonding. NMR chemical shifts resolve positional differences in substituents. Computational tools (Gaussian software) simulate spectra for comparison with experimental data .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
